Cas no 1883518-48-6 ((3-cyanophenyl)methylboronic acid)

• Product Name: (3-cyanophenyl)methylboronic acid
• CAS No: 1883518-48-6
• MF: C₈H₈BNO₂
• MW: 160.965621948242
• CID: 5152950
• PubChem ID: 59535470
• Update Time: 2025-06-07

(3-cyanophenyl)methylboronic acid Chemical and Physical Properties

Names and Identifiers

• [(3-cyanophenyl)methyl]boronic acid
• (3-cyanophenyl)methylboronic acid

• Inchi： 1S/C8H8BNO2/c10-6-8-3-1-2-7(4-8)5-9(11)12/h1-4,11-12H,5H2
• InChI Key： AMPAYUCFXSJGPX-UHFFFAOYSA-N
• SMILES： OB(CC1C=CC=C(C#N)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 64.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on (3-cyanophenyl)methylboronic acid

Introduction to (3-cyanophenyl)methylboronic Acid (CAS No. 1883518-48-6)

(3-cyanophenyl)methylboronic acid) is a specialized organoboron compound with the chemical formula C₈H₆BNO₃. This compound, identified by its CAS number 1883518-48-6, has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and chemical properties. Boronic acids are widely recognized for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of both a cyano group and a boronic acid moiety in (3-cyanophenyl)methylboronic acid makes it a particularly versatile and valuable reagent in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The compound's structure consists of a phenyl ring substituted with a cyano group at the 3-position and a boronic acid functional group at the 4-position. This arrangement not only enhances its reactivity in cross-coupling reactions but also opens up possibilities for further functionalization, making it an indispensable tool in medicinal chemistry. The cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the boronic acid moiety, thereby affecting its reactivity and selectivity in various chemical transformations.

In recent years, there has been growing interest in the application of (3-cyanophenyl)methylboronic acid in the synthesis of biologically active compounds. Its ability to participate in efficient and high-yielding cross-coupling reactions has made it a preferred choice for researchers aiming to construct complex molecular architectures. For instance, studies have demonstrated its utility in the preparation of heterocyclic compounds, which are known to exhibit a wide range of biological activities. The boronic acid component allows for easy modification through cross-coupling with aryl or vinyl halides, providing access to diverse libraries of compounds for further biological evaluation.

One of the most compelling aspects of (3-cyanophenyl)methylboronic acid is its potential application in drug discovery. Boron-containing compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The unique electronic properties of boronic acids can lead to the development of novel mechanisms of action for drugs. For example, research has indicated that boronate esters, derived from boronic acids, can interact with biological targets in ways that are distinct from traditional small-molecule drugs. This has spurred interest in exploring boronic acid derivatives as lead compounds or as components of more complex drug candidates.

The synthesis of (3-cyanophenyl)methylboronic acid typically involves multi-step organic transformations starting from readily available precursors. The introduction of the cyano group at the 3-position of the phenyl ring is often achieved through cyanation reactions, such as nucleophilic aromatic substitution or metal-catalyzed cyanation protocols. Subsequent functionalization at the 4-position with a boronic acid group is commonly performed via halogenation followed by lithiation-boronation or direct borylation methods. These synthetic strategies highlight the compound's accessibility and utility in various synthetic pipelines.

Recent advancements in catalytic systems have further enhanced the applicability of (3-cyanophenyl)methylboronic acid in cross-coupling reactions. Transition metal catalysts, particularly palladium and copper complexes, have been optimized to facilitate efficient coupling between this boronic acid and diverse electrophiles. These developments have not only improved reaction yields but also expanded the scope of possible applications, enabling access to more complex molecular structures with greater ease and precision.

The role of computational chemistry and molecular modeling has also become increasingly prominent in understanding and optimizing the reactivity of (3-cyanophenyl)methylboronic acid. By leveraging computational methods, researchers can predict reaction outcomes, identify optimal reaction conditions, and design novel derivatives with enhanced properties. This interdisciplinary approach has accelerated the discovery process and has led to more informed decision-making in synthetic planning.

In conclusion, (3-cyanophenyl)methylboronic acid (CAS No. 1883518-48-6) represents a significant advancement in organoboron chemistry with far-reaching implications for pharmaceutical research. Its unique structural features make it an exceptionally versatile reagent for constructing complex molecules through cross-coupling reactions. As our understanding of its reactivity continues to grow, so too does its potential as a building block for novel therapeutic agents. The ongoing exploration of this compound underscores its importance as a cornerstone in modern synthetic chemistry and drug discovery efforts.